Cas no 583058-02-0 (Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)-)

• Product Name: Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)-
• CAS No: 583058-02-0
• MF: C₃₅H₃₄N₂O₂
• MW: 514.656669139862
• MDL: MFCD32670974
• CID: 4464097
• PubChem ID: 24746574
• Update Time: 2025-07-09

Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)-
• (4S,4'S)-2,2'-[2-phenyl-1- (phenylmethyl)ethylidene]bis[4,5-dihydro-4- (phenylmethyl)-Oxazole
• (4S,4'S)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole)
• 583058-02-0
• BS-46469
• MFCD32670974
• (4S,4'S)-2,2'-[2-Phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)oxazole]
• (4S)-4-benzyl-2-[2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-diphenylpropan-2-yl]-4,5-dihydro-1,3-oxazole
• (4S)-4-benzyl-2-{2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-diphenylpropan-2-yl}-4,5-dihydro-1,3-oxazole
• E74872

• MDL： MFCD32670974
• Inchi： 1S/C35H34N2O2/c1-5-13-27(14-6-1)21-31-25-38-33(36-31)35(23-29-17-9-3-10-18-29,24-30-19-11-4-12-20-30)34-37-32(26-39-34)22-28-15-7-2-8-16-28/h1-20,31-32H,21-26H2/t31-,32-/m0/s1
• InChI Key： XNXKGPGJFXJNKF-ACHIHNKUSA-N
• SMILES： O1C[C@H](CC2C=CC=CC=2)N=C1C(C1=N[C@@H](CC2C=CC=CC=2)CO1)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 514.262028332g/mol
• Monoisotopic Mass: 514.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 43.2Ų

Additional information on Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)-

Comprehensive Analysis of Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)- (CAS No. 583058-02-0)

The compound Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)- (CAS No. 583058-02-0) is a highly specialized chiral molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring multiple phenyl and oxazole rings, makes it a subject of interest for researchers exploring asymmetric synthesis and bioactive compounds. The stereochemistry at the 4S,4'S positions further enhances its utility in enantioselective reactions, a hot topic in modern organic chemistry.

Recent trends in AI-driven drug discovery and green chemistry have brought attention to compounds like Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)-. Researchers are increasingly searching for "chiral auxiliaries in asymmetric synthesis" or "oxazole derivatives in medicinal chemistry," aligning with this compound's relevance. Its phenylmethyl groups contribute to lipophilicity, a key factor in drug design, while the oxazole core is known for its role in antimicrobial and anti-inflammatory agents.

The synthesis of CAS No. 583058-02-0 often involves palladium-catalyzed cross-coupling or enantioselective hydrogenation, methods frequently discussed in sustainable catalysis forums. A 2023 study highlighted its potential as a building block for OLED materials, addressing the growing demand for "organic electronics" and "energy-efficient displays." This dual applicability in life sciences and advanced materials underscores its versatility.

From an analytical perspective, Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)- exhibits characteristic NMR shifts between δ 7.2-7.4 ppm for aromatic protons and distinct chiral HPLC retention times. These properties are crucial for quality control in GMP environments, a frequent concern in "pharmaceutical impurity profiling" searches. The compound's stability under physiological pH also makes it a candidate for "prodrug development," another trending research area.

In material science, the 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis moiety provides rigid conjugation, explaining its investigation in "molecular sensors" and "photoactive polymers." Computational studies using DFT calculations (a popular search term) predict strong electron delocalization across its framework, supporting experimental observations of fluorescence quantum yields >0.6 in certain solvents.

Regulatory databases classify CAS 583058-02-0 as non-hazardous under standard conditions, though proper handling protocols apply. This safety profile, combined with its structural complexity, positions it favorably for "scalable chiral synthesis" – a phrase with rising Google Trends interest since 2022. Patent analyses reveal increasing claims involving derivatives of this compound for kinase inhibition, reflecting industry focus on targeted therapies.

The 4,5-dihydro-4-(phenylmethyl) segments in the molecule offer sites for selective functionalization, enabling structure-activity relationship (SAR) studies. This adaptability responds to the pharmaceutical industry's need for "molecular diversity libraries," as evidenced by recent conference proceedings. Meanwhile, its crystalline form (melting point 162-164°C) makes it suitable for X-ray diffraction studies, a technique frequently searched alongside "small molecule characterization."

Environmental fate studies indicate Oxazole, 2,2'-[2-phenyl-1-(phenylmethyl)ethylidene]bis[4,5-dihydro-4-(phenylmethyl)-, (4S,4'S)- undergoes <30% biodegradation in 28 days, prompting investigations into "biocatalytic degradation" methods. Such research aligns with global emphasis on "green pharmaceutical manufacturing," where this compound serves as a test case for sustainable chiral chemistry.

In conclusion, 583058-02-0 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its growing presence in both academic literature and industrial applications confirms its importance in addressing contemporary challenges like "precision medicine" and "smart materials." Future research directions may explore its use in covalent organic frameworks (COFs) or as a ligand in transition metal catalysis – areas generating substantial scientific discourse today.